Cas no 68-36-0 (1,4-Bis(trichloromethyl)benzene)

• Product Name: 1,4-Bis(trichloromethyl)benzene
• CAS No: 68-36-0
• MF: C₈H₄Cl₆
• MW: 312.835356712341
• MDL: MFCD00000791
• CID: 81642
• PubChem ID: 6233
• Update Time: 2025-07-27

1,4-Bis(trichloromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Bis(trichloromethyl)benzene
• P303
• Hexachloroxylene
• alpha,alpha,alpha,alpha,alpha,alpha-Hexachloro-p-xylene
• alpha,alpha,alpha,alpha',alpha',alpha'-Hexachloro-p-xylene
• HPX
• Bitriben
• Khloxil
• Chloxyl
• Chloxil
• Khloksil
• Hexichol
• Chloksil
• Cloxil
• Hetol
• Benzene, 1,4-bis(trichloromethyl)-
• Hexachloroparaxylol
• 2,2-Hexachloro-p-xylene
• p-Bis(perchloromethyl)benzene
• p-Bis(trichloromethyl)benzene
• 1,4-Di(trichloromethyl)benzene
• Hexachloro-4-xylene
• p-Di(trichloromethyl)benzene
• C8H4Cl6
• alpha,alpha'-Hexachloroxylene
• 1,4-Bis-trichloromethyl benz
• CAS-68-36-0
• NCGC00248579-01
• UNII-42CH2735EU
• H0064
• NCGC00257811-01
• W-104677
• .alpha.,.alpha.,.alpha.',.alpha.',.alpha.'-Hexachloro-p-xylene
• .alpha.,.alpha.'-Hexachloroxylene
• p-Xylene, alpha,alpha,alpha,alpha',alpha',alpha'-hexachloro-
• AS-75866
• 1,4-BIS(TRICHLOROMETHYL)BENZENE [HSDB]
• .alpha.,.alpha.,.alpha.,.alpha.',.alpha.',.alpha.'-Hexachloro-p-xylene
• 1,4-Bis-trichloromethyl benzene
• NSC 41883
• Tox21_200257
• DTXCID406366
• p-Xylene,.alpha.,.alpha.,.alpha.',.alpha.',.alpha.'-hexachloro-
• .omega.-Hexachloro-p-xylene
• 1,4-HEXACHLORODIMETHYL-BENZENE
• Benzene,4-bis(trichloromethyl)-
• 1,4-BIS(TRICHLOROMETHYL)BENZENE [MI]
• 68-36-0
• p-Xylene, .alpha.,.alpha.,.alpha.,.alpha.',.alpha.',.alpha.'-hexachloro-
• EINECS 200-686-3
• D90791
• Benzene, 1,4-bis[trichloromethyl]-
• SCHEMBL545084
• p-Xylene,.alpha.'-hexachloro-
• A836117
• BRN 2051282
• MFCD00000791
• DTXSID7026366
• 1,4-bis-(Trichloromethyl)benzene
• P-XYLENE,.ALPHA.,.ALPHA.'-HEXACHLORO-
• ,,,',','-Hexachloro-p-xylene
• p-Xylene, .alpha.,.alpha.'-hexachloro-
• HY-121154
• .alpha.,.alpha.'-Hexachloro-p-xylene
• Q4498147
• .omega.,.omega.'-Hexachloro-p-xylene
• FT-0606804
• NSC41883
• 42CH2735EU
• AKOS016347403
• p-Xylene, alpha,alpha'-hexachloro-
• NSC-41883
• 4-05-00-00968 (Beilstein Handbook Reference)
• HSDB 5202
• 1,4-bis-(trichloromethyl)-benzene
• HEXACHLOROPARAXYLENE [MART.]
• AI3-02587
• NS00004601
• hexachloroparaxylene
• CS-0079553
• InChI=1/C8H4Cl6/c9-7(10,11)5-1-2-6(4-3-5)8(12,13)14/h1-4
• CHEMBL3182002
• 1:4-Bis(trichloromethyl)benzene
• α,α,α,α',α',α'-Hexachloro-p-xylene
• Hexachloro4xylene
• HEXACHLOROPARAXYLENE (MART.)
• 1,4Di(trichloromethyl)benzene
• Benzene, 1,4bis(trichloromethyl)
• pXylene, alpha,alpha,alpha,alpha',alpha',alpha'hexachloro
• p-Xylene hexachloride
• DB-030690
• pXylene, alpha,alpha'hexachloro
• alpha,alpha'Hexachloroxylene
• pBis(perchloromethyl)benzene
• pDi(trichloromethyl)benzene
• P-XYLENE,ALPHA,ALPHA'-HEXACHLORO-
• pBis(trichloromethyl)benzene
• 1,4Bistrichloromethyl benzene
• alpha,alpha,alpha,alpha',alpha',alpha'Hexachloropxylene

• MDL： MFCD00000791
• Inchi： 1S/C8H4Cl6/c9-7(10,11)5-1-2-6(4-3-5)8(12,13)14/h1-4H
• InChI Key： OTEKOJQFKOIXMU-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(C(Cl)(Cl)Cl)=CC=1)(Cl)Cl

Computed Properties

• Exact Mass: 309.84400
• Monoisotopic Mass: 309.844416
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.6
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White acicular crystals or crystalline powders,Has a special smell,tasteless.Encounter light\Alkali will slow downdecompositionAnd acidic
• Density: 1.6957 (rough estimate)
• Melting Point: 106-110 °C
• Boiling Point: 312 °C
• Flash Point: 153 °C
• Refractive Index: 1.5840 (estimate)
• PSA: 0.00000
• LogP: 5.34000
• Solubility: Insoluble in water, soluble in ethanol \ xylene \ petroleum ether and vegetable oil, etc
• Merck: 1303

1,4-Bis(trichloromethyl)benzene Security Information

• Hazard Category Code： 34
• Safety Instruction： S45-S36/37/39-S26
• RTECS：ZE4655000
• Hazardous Material Identification：
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1,4-Bis(trichloromethyl)benzene

Comprehensive Overview of 1,4-Bis(trichloromethyl)benzene (CAS No. 68-36-0): Properties, Applications, and Industry Insights

1,4-Bis(trichloromethyl)benzene (CAS No. 68-36-0), also known as p-Bis(trichloromethyl)benzene, is a specialized organic compound with significant industrial relevance. This white crystalline solid belongs to the family of aromatic hydrocarbons and is characterized by its two trichloromethyl functional groups positioned at the para locations on the benzene ring. Its molecular formula is C₈H₄Cl₆, and it exhibits unique chemical properties that make it valuable in synthetic chemistry and material science.

The compound's thermal stability and reactivity have garnered attention in recent years, particularly in the context of advanced material synthesis and green chemistry. Researchers are increasingly exploring its potential as a precursor for high-performance polymers and specialty chemicals, aligning with the global push toward sustainable industrial processes. A growing number of studies focus on optimizing its synthesis to reduce energy consumption, addressing the "energy-efficient chemical production" trend dominating academic discussions.

In industrial applications, 1,4-Bis(trichloromethyl)benzene serves as a key intermediate for producing photoactive compounds used in photoresist formulations—a critical component in semiconductor manufacturing. This connects directly to current tech industry demands for next-generation lithography materials, as evidenced by frequent searches for "photoresist chemistry innovations 2024" across scientific databases. Its role in UV-curable coatings also positions it within the booming eco-friendly packaging materials market.

The compound's structure-activity relationship has become a focal point for computational chemists utilizing AI-driven molecular modeling tools. This interdisciplinary approach responds to the surge in "machine learning for chemical discovery" queries observed in academic search engines. Recent publications highlight its conformational rigidity as a model system for studying steric effects in aromatic substitution reactions—a topic generating substantial engagement in organic chemistry forums.

From a commercial perspective, 68-36-0 maintains steady demand in niche markets, with quality specifications emphasizing high-purity grades (>99%) for electronic applications. Industry reports correlate this with the "specialty chemicals market growth" trend, where users frequently search for "ultra-pure chemical suppliers." Manufacturers are adopting continuous flow chemistry techniques to improve production scalability, reflecting broader industry shifts toward process intensification strategies.

Environmental considerations surrounding chlorinated aromatic compounds have led to innovations in waste minimization protocols during synthesis. These developments align with popular queries about "green synthesis of halogenated compounds" and "circular economy in chemical production." The compound's biodegradation pathways are actively researched, particularly in contexts addressing "persistent organic pollutant" mitigation—a hot-button issue in environmental chemistry circles.

Analytical characterization of 1,4-Bis(trichloromethyl)benzene typically involves GC-MS and NMR spectroscopy, with method optimization being a recurring theme in analytical chemistry publications. This responds to laboratory professionals' frequent searches for "halogenated compound analysis techniques." The compound's distinctive mass spectral fragmentation pattern makes it a useful reference standard in mass spectrometry libraries.

Emerging research explores the compound's potential in metal-organic framework (MOF) synthesis, capitalizing on its ability to act as a ligand precursor. This application taps into the explosive interest in "MOF materials for gas storage" and "porous materials design," which dominate materials science search trends. Such developments position 68-36-0 at the intersection of traditional organic chemistry and cutting-edge materials innovation.

Storage and handling protocols for p-Bis(trichloromethyl)benzene emphasize moisture-sensitive precautions, with technical bulletins frequently addressing "handling hygroscopic chemicals"—a common concern among laboratory personnel. The compound's crystalline morphology variations under different recrystallization conditions have become a case study in polymorphism control, reflecting pharmaceutical industry interests in "crystal engineering" techniques.

Market intelligence indicates growing patent activity around 1,4-Bis(trichloromethyl)benzene derivatives, particularly in electronic materials and specialty coatings sectors. This correlates with increased searches for "patent landscaping in fine chemicals" among R&D professionals. The compound's versatility continues to inspire novel applications, ensuring its ongoing relevance in both academic research and industrial chemistry landscapes.